Cas no 150302-84-4 (2,4,3',4',6'-Penta-O-(3-methylbutanoyl)sucrose)

• Product Name: 2,4,3',4',6'-Penta-O-(3-methylbutanoyl)sucrose
• CAS No: 150302-84-4
• Molecular Formula: C₃₇H₆₂O₁₆
• Molecular Weight: 0
• CID: 4742443
• PubChem ID: 101644601

2,4,3',4',6'-Penta-O-(3-methylbutanoyl)sucrose Properties

Names and Identifiers

• 2,4,3',4',6'-Penta-O-(3-methylbutanoyl)sucrose
• 150302-84-4
• AKOS040763198

• InChIKey： BPEAFRRQIZTAFP-UHFFFAOYSA-N
• Inchi： InChI=1S/C37H62O16/c1-19(2)11-26(40)46-17-25-33(49-28(42)13-21(5)6)35(51-30(44)15-23(9)10)37(18-39,52-25)53-36-34(50-29(43)14-22(7)8)31(45)32(24(16-38)47-36)48-27(41)12-20(3)4/h19-25,31-36,38-39,45H,11-18H2,1-10H3
• SMILES： CC(C)CC(=O)OCC1OC(CO)(OC2OC(CO)C(OC(=O)CC(C)C)C(O)C2OC(=O)CC(C)C)C(OC(=O)CC(C)C)C1OC(=O)CC(C)C

Computed Properties

• Exact Mass: 762.40378589g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 25
• Monoisotopic Mass: 762.40378589g/mol
• Heavy Atom Count: 53
• Complexity: 1200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 220Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids Saccharolipids